Cas no 1782433-66-2 (2,3-dimethylindazol-4-amine)

• Product Name: 2,3-dimethylindazol-4-amine
• CAS No: 1782433-66-2
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD28539745
• CID: 4555670
• PubChem ID: 84716789
• Update Time: 2025-05-22

2,3-dimethylindazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-2H-Indazol-4-amine
• 2,3-dimethylindazol-4-amine
• 2,3-Dimethyl-2H-indazol-4-ylamine
• 4-Amino-2,3-dimethylindazole
• PB41302
• 1782433-66-2
• P18211
• 2H-Indazol-4-amine, 2,3-dimethyl-
• CS-0108312
• SY321445
• MFCD28539745
• CS-16841
• AKOS024125393

• MDL： MFCD28539745
• Inchi： 1S/C9H11N3/c1-6-9-7(10)4-3-5-8(9)11-12(6)2/h3-5H,10H2,1-2H3
• InChI Key： USFDCAKXLJVBMD-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C2C(=CC=CC2=N1)N

Computed Properties

• Exact Mass: 161.095297364 g/mol
• Monoisotopic Mass: 161.095297364 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8
• Molecular Weight: 161.20

2,3-dimethylindazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2,3-dimethylindazol-4-amine

Recent Advances in the Study of 2,3-Dimethylindazol-4-amine (CAS: 1782433-66-2) in Chemical Biology and Pharmaceutical Research

The compound 2,3-dimethylindazol-4-amine (CAS: 1782433-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by its indazole core structure, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in this area is the identification of 2,3-dimethylindazol-4-amine as a precursor in the synthesis of novel small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. Researchers have demonstrated that modifications to the indazole scaffold, including the introduction of specific substituents, can significantly enhance binding affinity and selectivity for target kinases. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported the optimization of 2,3-dimethylindazol-4-amine derivatives to achieve potent inhibition of JAK2 kinases, which are implicated in myeloproliferative disorders.

In addition to its role in kinase inhibition, 2,3-dimethylindazol-4-amine has also been explored for its potential in modulating other biological pathways. Recent preclinical studies have highlighted its utility in the design of allosteric modulators for G-protein-coupled receptors (GPCRs), a class of targets with broad therapeutic relevance. The compound's structural flexibility allows for the incorporation of diverse pharmacophores, enabling the development of ligands with tailored pharmacological profiles. This versatility has been leveraged in the design of compounds with improved pharmacokinetic properties and reduced off-target effects.

Another emerging application of 2,3-dimethylindazol-4-amine lies in the field of chemical proteomics, where it has been employed as a scaffold for the development of activity-based probes. These probes enable the profiling of enzyme activities in complex biological systems, providing insights into disease mechanisms and facilitating the identification of novel drug targets. A recent study utilized 2,3-dimethylindazol-4-amine-based probes to map the activity of histone deacetylases (HDACs) in cancer cells, revealing previously unrecognized roles of specific HDAC isoforms in tumor progression.

Despite these promising developments, challenges remain in the optimization of 2,3-dimethylindazol-4-amine derivatives for clinical use. Issues such as metabolic stability, solubility, and potential toxicity require further investigation. Current research efforts are focused on structure-activity relationship (SAR) studies to address these limitations while maintaining the compound's therapeutic efficacy. Collaborative initiatives between academic and industrial researchers are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 2,3-dimethylindazol-4-amine (CAS: 1782433-66-2) represents a versatile and valuable scaffold in modern drug discovery. Its applications span kinase inhibition, GPCR modulation, and chemical proteomics, underscoring its potential to address unmet medical needs. Ongoing research will likely uncover additional therapeutic opportunities for this compound, solidifying its position as a key player in the development of next-generation pharmaceuticals.